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Compound of Interest

Compound Name:
1,4,10,13-Tetraoxa-7,16-

diazacyclooctadecane

CAS No.: 23978-55-4

Cat. No.: B1218665

Get Quote

Application Note: AN-SYN-DA18C6-01

Abstract
1,10-Diaza-18-crown-6 (DA18C6) represents a critical scaffold in host-guest chemistry, serving

as the parent macrocycle for "lariat ethers," cryptands, and fluorescent chemosensors. Unlike

its oxygenated counterpart (18-crown-6), the presence of two secondary amine donors allows

for facile covalent modification without disrupting the macrocyclic core. This guide details high-

fidelity protocols for the symmetric bis-functionalization and the challenging asymmetric mono-

functionalization of DA18C6. Special emphasis is placed on purification strategies to overcome

the "silica streaking" phenomenon common to polyamine macrocycles.

Part 1: Strategic Planning & Chemical Logic
The Nucleophilic Platform
The secondary amines at positions 1 and 10 function as "soft" nucleophiles within a "hard"

ether framework. This duality dictates the synthetic strategy:
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Reactivity: The amines are highly nucleophilic but sterically accessible.

Solubility: The macrocycle is amphiphilic, soluble in water, chlorinated solvents, and polar

aprotic solvents (MeCN, DMF).

Purification Challenge: The basic nitrogens interact strongly with acidic silanol groups on

silica gel, leading to poor separation and yield loss.

Decision Matrix: Synthesis Route Selection

Critical Process Parameters

Target Molecule

Is the target symmetric?
(Same group on N1 and N10)

Route A: Bis-Alkylation
(Direct SN2)

Yes

Is one group H?
(Mono-functionalization)

No

Route B: Statistical Alkylation
(High Dilution)

High Tolerance for Impurities

Route C: Protection Strategy
(Mono-Boc Intermediate)

High Purity Required

Base Selection:
Na2CO3 (Standard)

Cs2CO3 (Difficult substrates)

Solvent:
MeCN (Preferred)

DMF (Low solubility)

Click to download full resolution via product page

Figure 1: Strategic decision tree for selecting the appropriate functionalization pathway.
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Part 2: Experimental Protocols
Pre-Protocol: Purification of Starting Material
Commercial DA18C6 often contains oligomeric impurities. Before functionalization, purify via

the Acetonitrile Complex method:

Dissolve crude DA18C6 in minimum hot acetonitrile.

Cool slowly to -20°C.

DA18C6 forms a crystalline solvate with MeCN. Filter and dry under high vacuum to remove

the solvent.

Protocol A: Symmetric Bis-Alkylation (N,N'-Dialkyl
Derivatives)
Objective: Synthesis of N,N'-dibenzyl-1,10-diaza-18-crown-6 (Model Reaction). Mechanism:

Double

substitution.

Materials
1,10-Diaza-18-crown-6 (1.0 eq)

Benzyl Bromide (2.4 eq) — Excess ensures complete conversion.

(anhydrous, 5.0 eq) or

.

Acetonitrile (Dry, HPLC grade).

Step-by-Step Methodology
Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar and

reflux condenser. Flush with

.
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Solvation: Dissolve DA18C6 (1.0 g, 3.8 mmol) in dry acetonitrile (40 mL).

Note: Concentration should be ~0.1 M. Too concentrated promotes intermolecular

polymerization if di-halides were used; for mono-halides, it minimizes viscosity.

Deprotonation: Add

(2.0 g, 19 mmol). Stir at Room Temperature (RT) for 15 mins.

Addition: Add Benzyl Bromide (1.08 mL, 9.1 mmol) dropwise.

Reflux: Heat to reflux (82°C) for 18–24 hours. Monitor via TLC (Alumina plates) or LC-MS.

Endpoint: Disappearance of mono-alkylated intermediate.

Workup:

Cool to RT. Filter off inorganic salts (

, excess Carbonate).

Evaporate filtrate to dryness (rotary evaporator).

Redissolve residue in

(50 mL) and wash with 1M

(20 mL) to remove any protonated species.

Purification (Critical):

Method 1 (Preferred): Recrystallization from Hexane/Acetone if the product is solid.

Method 2 (Chromatography): Use Neutral Alumina (Brockmann Grade II/III). Eluent: 0-2%

MeOH in DCM.

Avoid Silica unless using 1-5% Triethylamine (

) in the eluent to deactivate silanols.
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Protocol B: High-Fidelity Mono-Functionalization (The
"Lariat" Route)
Objective: Synthesis of Mono-N-functionalized lariat ethers.[1] Challenge: Preventing over-

alkylation to the bis-product. Strategy: The Mono-Boc Protection Route. This is superior to

statistical methods for valuable side-arms.

Phase 1: Synthesis of N-Boc-1,10-diaza-18-crown-6
Stoichiometry: Dissolve DA18C6 (1.0 eq) in

.

Reagent: Add Di-tert-butyl dicarbonate (

, 0.9 eq) dissolved in

dropwise over 2 hours at 0°C.

Why 0.9 eq? To ensure unreacted SM remains (easy to recover) rather than forming Bis-

Boc (useless dead end).

Workup: Wash with water. The Bis-Boc is non-polar, Mono-Boc is moderately polar,

unreacted DA18C6 stays in the aqueous phase (mostly) or elutes last.

Purification: Column chromatography (Alumina). Gradient: DCM -> 5% MeOH/DCM.

Phase 2: Functionalization & Deprotection
Alkylation: React N-Boc-DA18C6 with your functional halide (e.g., 2-(picolyl)chloride) using

Protocol A conditions (MeCN/Carbonate).

Deprotection:

Dissolve the intermediate in

.[2]

Add Trifluoroacetic acid (TFA) (20% v/v). Stir 2h at RT.[3]
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Caution: The product will be the TFA salt.

Salt Neutralization:

Evaporate TFA/DCM.

Dissolve in water.[2][4][5] Basify to pH 12 with NaOH.

Extract continuously with Chloroform or DCM (Macrocycles partition poorly; multiple

extractions required).

Protocol C: Amide Coupling (Clip Synthesis)
Objective: Attaching calixarenes or fluorophores via amide linkages. Reagents: Acid Chloride

(R-COCl) or Carboxylic Acid + EDC/NHS.

Conditions:

or dry THF,

.

Base: Triethylamine (

, 1.2 eq per amine) to scavenge HCl.

Procedure:

Dissolve DA18C6 and

.

Add Acid Chloride dropwise.

Note: Amides reduce the binding affinity of the crown ether for metal cations (N-C=O is

less electron-donating than N-Alkyl). If high binding is required, reduce the amide to an

amine using

or
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.

Part 3: Characterization & Data Analysis
Expected NMR Signatures
Distinguishing Mono- vs. Bis-substitution is critical.

Feature
Unsubstituted
DA18C6

Symmetric Bis-
Alkyl

Mono-Alkyl (Lariat)

Symmetry (High Symmetry) or (Asymmetric)

Ethylene Region
2 sets of triplets (or

broad singlets)
3-4 distinct sets

Complex multiplets

(loss of symmetry)

Peaks ~3 signals ~4-6 signals
~12+ signals (all

carbons distinct)

Mass Spec [M+H]+ 263.2 [M+2R+H]+ [M+R+H]+

Workflow Visualization: The Mono-Boc Route

DA18C6
(Starting Material)

N-Boc-DA18C6
(Intermediate)Major Product

Bis-Boc
(Impurity)

Minor Product

Boc2O (0.9 eq)
DCM, 0°C

Functionalization
(R-X, K2CO3) N-Boc-N'-R-DA18C6 Deprotection

(TFA/DCM)
N-Mono-R-DA18C6

(Target Lariat)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for high-purity mono-functionalization using Boc protection.

Part 4: Troubleshooting & Safety
Common Pitfalls

Silica Streaking: The secondary/tertiary amines interact with silica.
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Fix: Pre-wash silica with 1%

in Hexane, or use Neutral Alumina.

Incomplete Reaction: Steric hindrance around the crown cavity can slow down SN2

reactions.

Fix: Add catalytic Sodium Iodide (Finkelstein condition) to convert R-Cl to R-I in situ.

Hygroscopicity: DA18C6 derivatives attract water.

Fix: Store under Argon/Nitrogen. Dry final oils under high vacuum (>4h) before weighing.

Safety Statement
Warning: Crown ethers are designed to transport ions across lipid membranes. They are

readily absorbed through the skin and can transport toxic heavy metals or other reagents into

the body.

Always wear double nitrile gloves.

Never use DMSO as a solvent if skin contact is possible (enhances permeability).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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